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Compound of Interest

Compound Name: p-Anisic acid-13C6

Cat. No.: B3333578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

13C6-labeled p-Anisic acid, a stable isotope-labeled compound crucial for a variety of research

applications. This document details its physical characteristics, experimental protocols for

property determination, and its application in quantitative analysis workflows.

Core Physical Properties
13C6-labeled p-Anisic acid is a derivative of p-Anisic acid where the six carbon atoms in the

benzene ring have been replaced with the stable isotope carbon-13. This isotopic labeling

makes it an ideal internal standard or tracer for quantitative studies using mass spectrometry

and NMR.[1] While specific experimental data for the labeled compound is not widely

published, its physical properties are expected to be nearly identical to its unlabeled

counterpart.

Table 1: Physical Properties of p-Anisic Acid and 13C6-labeled p-Anisic Acid
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Property Unlabeled p-Anisic Acid 13C6-labeled p-Anisic Acid

Molecular Formula C₈H₈O₃[2] C₂¹³C₆H₈O₃[3]

Molecular Weight 152.15 g/mol [2] 158.10 g/mol [3]

Melting Point 182-185 °C[4]
Expected to be very similar to

unlabeled p-Anisic acid.

Boiling Point 275-280 °C[2]
Expected to be very similar to

unlabeled p-Anisic acid.

Appearance White crystalline solid[5][6] White crystalline solid.

Solubility in Water
Sparingly soluble (1 part in

2500 parts water)[2][5]

Expected to be very similar to

unlabeled p-Anisic acid.

Solubility in Organic Solvents
Highly soluble in alcohols,

ether, and ethyl acetate.[5]

Expected to be highly soluble

in alcohols, ether, and ethyl

acetate.

CAS Number 100-09-4[2] 1173022-97-3[1]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following are detailed methodologies for key experiments.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity.[7]

Methodology: Capillary Method

Sample Preparation: A small amount of the crystalline 13C6-labeled p-Anisic acid is finely

powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or an automated detection system.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance begins to melt and the temperature at which it becomes completely

liquid are recorded as the melting point range. For high accuracy, a slow heating rate (1-2 °C

per minute) is used near the expected melting point.

Solubility Determination
Solubility is a key parameter influencing a compound's behavior in various applications,

including drug formulation and biological assays.

Methodology: Shake-Flask Method

Equilibrium Saturation: An excess amount of 13C6-labeled p-Anisic acid is added to a known

volume of the solvent (e.g., water, ethanol) in a sealed container.

Agitation: The mixture is agitated at a constant temperature for a sufficient period (typically

24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: The saturated solution is carefully separated from the undissolved solid

by centrifugation and/or filtration.

Quantification: The concentration of the dissolved 13C6-labeled p-Anisic acid in the clear

supernatant or filtrate is determined using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry. The solubility is

then expressed in units such as mg/mL or mol/L.

Application in Quantitative Analysis: LC-MS
Workflow
13C6-labeled p-Anisic acid is frequently utilized as an internal standard in Liquid

Chromatography-Mass Spectrometry (LC-MS) for the accurate quantification of unlabeled p-

Anisic acid in complex biological matrices.[1] The stable isotope label ensures that the internal

standard co-elutes with the analyte and experiences similar ionization effects, thereby

correcting for variations in sample preparation and instrument response.
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Below is a generalized workflow for a typical quantitative LC-MS analysis using a stable

isotope-labeled internal standard.

Sample Preparation

LC-MS Analysis

Data Analysis

Biological Sample (e.g., Plasma, Urine)

Addition of 13C6-p-Anisic Acid (Internal Standard)

Analyte Extraction (e.g., SPE, LLE)

Solvent Evaporation

Reconstitution in Mobile Phase

Chromatographic Separation (LC)

Mass Spectrometric Detection (MS)

Peak Area Integration (Analyte & IS)

Calculate Peak Area Ratio (Analyte/IS)

Generate Calibration Curve

Quantify Analyte Concentration
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Click to download full resolution via product page

Caption: Generalized workflow for quantitative analysis using LC-MS with a stable isotope-

labeled internal standard.

This workflow illustrates the key stages from sample preparation through to data analysis,

highlighting the critical role of the 13C6-labeled internal standard in achieving accurate and

reliable quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. p-Anisic Acid [drugfuture.com]

3. immunomart.com [immunomart.com]

4. Melting point standard 182-184°C analytical standard 100-09-4 [sigmaaldrich.com]

5. p-Anisic acid - Wikipedia [en.wikipedia.org]

6. solubilityofthings.com [solubilityofthings.com]

7. Anisic acid - Melting point 183.5 ºC | LGC Standards [lgcstandards.com]

To cite this document: BenchChem. [Technical Guide: Physical and Experimental Properties
of 13C6-Labeled p-Anisic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3333578#physical-properties-of-13c6-labeled-p-
anisic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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